Cas no 1072945-64-2 (3-(Propylsulfonamido)phenylboronic acid)

3-(Propylsulfonamido)phenylboronic acid structure
1072945-64-2 structure
Product Name:3-(Propylsulfonamido)phenylboronic acid
CAS No:1072945-64-2
MF:C9H14BNO4S
MW:243.08776140213
MDL:MFCD10699610
CID:829041
PubChem ID:46738823
Update Time:2025-09-19

3-(Propylsulfonamido)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-(Propylsulfonamido)phenyl)boronic acid
    • 3-(Propylsulfonamido)phenylboronic acid
    • 1072945-64-2
    • DTXSID70674474
    • [3-(propane-1-sulfonamido)phenyl]boronic acid
    • DB-365675
    • AKOS015839532
    • BS-25753
    • MFCD10699610
    • {3-[(Propane-1-sulfonyl)amino]phenyl}boronic acid
    • [3-(propylsulfonylamino)phenyl]boronic acid
    • SCHEMBL519912
    • CS-0175989
    • (3-(Propylsulfonamido)phenyl)boronicacid
    • 3-[(Propylsulfonyl)amino]phenylboronic acid, AldrichCPR
    • MDL: MFCD10699610
    • Inchi: 1S/C9H14BNO4S/c1-2-6-16(14,15)11-9-5-3-4-8(7-9)10(12)13/h3-5,7,11-13H,2,6H2,1H3
    • InChI Key: JZIHQVMLJAJFFZ-UHFFFAOYSA-N
    • SMILES: S(CCC)(NC1C=CC=C(B(O)O)C=1)(=O)=O

Computed Properties

  • Exact Mass: 243.0736593g/mol
  • Monoisotopic Mass: 243.0736593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 445.0±55.0 °C at 760 mmHg
  • Flash Point: 164.3±23.2 °C
  • Solubility: Slightly soluble (1 g/l) (25 º C),

3-(Propylsulfonamido)phenylboronic acid Security Information

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